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Compound of Interest

Compound Name: Caprinol
CAS No.: 75847-63-1
Cat. No.: B1210381
Get Quote
. J

An important clarification regarding the subject "Caprinol" is necessary for the reader. The
term "Caprinol" is associated with at least two distinct products in the market: a dietary
supplement based on caprylic acid, and a pharmaceutical drug formulated as a combination
antihypertensive medication. Furthermore, the similar-sounding "Ciprinol" is a brand name for a
ciprofloxacin-based antibiotic. This guide will address the chemical composition of each of
these entities to provide a comprehensive technical overview for researchers, scientists, and
drug development professionals.

Part 1: "Caprinol" as a Caprylic Acid Dietary
Supplement

The most common product marketed as "Caprinol” is a dietary supplement where the primary
active ingredient is caprylic acid.

Core Component: Caprylic Acid

Caprylic acid, systematically known as octanoic acid, is a medium-chain fatty acid.
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Table 1: Chemical and Physical Properties of Caprylic Acid

Property Value

Systematic Name Octanoic Acid
Chemical Formula CsH1602

Molar Mass 144.21 g/mol
Appearance Colorless oily liquid
Melting Point 16.7 °C

Boiling Point 239.7 °C

Solubility in Water 0.68 g/L at 20 °C

Typical Formulation of "Caprinol” Supplements

"Caprinol” supplements are typically formulated as softgels or capsules. The chemical
composition, therefore, includes the active ingredient and various excipients necessary for the
dosage form.

Table 2: Typical Composition of a "Caprinol” Softgel Supplement

Component Function Typical Amount per Unit
Caprylic Acid Active Ingredient 600 mg - 1000 mg

Gelatin Softgel shell component Variable

Glycerin Plasticizer in softgel shell Variable

Purified Water Softgel shell component Variable

Experimental Protocols for the Analysis of Caprylic Acid

The quantification of caprylic acid in raw materials and finished products is crucial for quality
control. High-Performance Liquid Chromatography (HPLC) is a common analytical method.
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Protocol: Assay of Caprylic Acid by HPLC

Instrumentation: A standard HPLC system equipped with a UV detector.
Column: C18 reverse-phase column (e.g., 4.6 mm x 150 mm, 5 yum).

Mobile Phase: A mixture of acetonitrile and water (e.g., 50:50 v/v) with a small amount of
phosphoric acid to adjust the pH.

Flow Rate: 1.0 mL/min.
Detection: UV detection at 210 nm.

Standard Preparation: Prepare a stock solution of caprylic acid reference standard in the
mobile phase. Create a series of dilutions to generate a calibration curve.

Sample Preparation: Extract the caprylic acid from the supplement (e.g., by dissolving the
contents of a softgel in a suitable solvent and diluting with the mobile phase).

Analysis: Inject the standard and sample solutions into the HPLC system and record the
peak areas.

Quantification: Calculate the concentration of caprylic acid in the sample by comparing its
peak area to the calibration curve generated from the standards.

Biological Activity of Caprylic Acid

Caprylic acid is believed to exert its biological effects through various mechanisms, including

the disruption of microbial cell membranes.
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» To cite this document: BenchChem. [Unraveling the Chemical Identity of "Caprinol": A
Technical Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1210381/docs#unraveling-the-chemical-identity-of-
caprinol-a-technical-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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